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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-resistance profiles of Lincocin
(lincomycin), a lincosamide antibiotic, and various macrolide antibiotics. The information

presented is supported by experimental data to aid in research and development efforts against

antibiotic-resistant bacteria.

Introduction: The MLSB Phenotype
Lincomycin and macrolides (e.g., erythromycin, clarithromycin, azithromycin) are chemically

distinct classes of antibiotics that share a similar mechanism of action: they inhibit bacterial

protein synthesis by binding to the 50S ribosomal subunit. Due to overlapping binding sites on

the 23S rRNA component of this subunit, a single resistance mechanism can confer resistance

to both antibiotic classes, as well as to streptogramin B antibiotics. This is known as the

Macrolide-Lincosamide-Streptogramin B (MLSB) resistance phenotype.

The most common mechanism underlying MLSB resistance is the modification of the ribosomal

target site by methylase enzymes encoded by erm (erythromycin ribosome methylase) genes.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15981968#bc-rfq
https://www.benchchem.com/product/b15981968/docs?utm_src=pdf-body#cross-resistance-between-lincocin-lincomycin-and-macrolide-antibiotics-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


These enzymes add one or two methyl groups to an adenine residue (A2058) in the 23S rRNA,

which reduces the binding affinity of MLSB antibiotics.

Mechanisms of Resistance and Cross-Resistance
Patterns
The expression of MLSB resistance can be either constitutive or inducible, leading to different

susceptibility profiles.

Constitutive MLSB Resistance (cMLSB): In this phenotype, the erm gene is continuously

expressed, leading to a high level of resistance to all macrolides, lincosamides, and

streptogramin B antibiotics.

Inducible MLSB Resistance (iMLSB): Here, the erm gene is only expressed in the presence

of an inducing agent, typically a 14- or 15-membered macrolide like erythromycin. In the

absence of an inducer, the bacterium may appear susceptible to lincosamides like

lincomycin and clindamycin in vitro. However, exposure to an inducing macrolide can trigger

resistance, leading to therapeutic failure.

MS Phenotype: This phenotype is characterized by resistance to 14- and 15-membered

macrolides and streptogramin B due to an efflux pump mechanism, commonly encoded by

the msrA (macrolide-streptogramin resistance) gene. This mechanism does not affect

lincosamides, so bacteria with the MS phenotype remain susceptible to lincomycin and

clindamycin.

L Phenotype: Resistance specific to lincosamides can occur through enzymatic inactivation

by lincosamide nucleotidyltransferases, encoded by lnu (or lin) genes. This mechanism does

not confer cross-resistance to macrolides.

Quantitative Data: Minimum Inhibitory
Concentrations (MICs)
The following tables summarize the Minimum Inhibitory Concentration (MIC) data for

lincomycin and representative macrolides against various bacterial strains with defined

resistance mechanisms. MIC is the lowest concentration of an antibiotic that prevents visible

growth of a bacterium.
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Table 1: Comparative MICs (µg/mL) against Staphylococcus aureus with Characterized

Resistance Genotypes

Antibiotic
Susceptible
(Wild Type)

cMLSB
Phenotype
(ermA, ermB,
or ermC)

iMLSB
Phenotype
(ermA or
ermC)

MS Phenotype
(msrA)

Lincomycin ≤2 >8

≤2 (without

inducer) >8 (with

inducer)

≤2

Erythromycin ≤0.5 >8 >8 >8

Clarithromycin ≤1 >8 >8 >8

Azithromycin ≤2 >8 >8 >8

Data compiled from multiple sources. Actual MICs can vary between specific isolates.

Table 2: Comparative MICs (µg/mL) against Beta-Hemolytic Streptococci with MLSB

Phenotypes

Antibiotic Susceptible
cMLSB Phenotype
(ermB)

iMLSB Phenotype
(ermA/ermTR)

Lincomycin ≤1 ≥200
≤1 (without inducer)

≥200 (with inducer)[1]

Erythromycin ≤0.25 ≥200[1] >1[1]

Data from a study on Streptococcus pyogenes.[1] Note the high-level resistance conferred by

the MLSB phenotype in these isolates.

Experimental Protocols
Accurate determination of antibiotic susceptibility is crucial for understanding cross-resistance.

The following are standardized protocols for key experiments.
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Broth Microdilution for MIC Determination (Based on
CLSI Guidelines)
This method determines the minimum inhibitory concentration (MIC) of an antibiotic in a liquid

medium.

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Standardized bacterial inoculum (0.5 McFarland standard)

Antibiotic stock solutions

Incubator (35°C ± 2°C)

Procedure:

Antibiotic Dilution: Prepare serial twofold dilutions of the antibiotics (lincomycin,

erythromycin, etc.) in CAMHB directly in the wells of the 96-well plates. The final volume in

each well should be 50 µL.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately

5 x 105 CFU/mL in the microtiter plate wells.

Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter

plate, resulting in a final volume of 100 µL per well.

Controls: Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Incubation: Incubate the plates at 35°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of the antibiotic at which there is no

visible growth of the bacteria.
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Disk Diffusion Test for Inducible Clindamycin
Resistance (D-zone Test)
This test is used to detect inducible MLSB resistance in staphylococci and streptococci.

Materials:

Mueller-Hinton agar plates

Erythromycin (15 µg) and clindamycin (2 µg) antibiotic disks (Note: Clindamycin is used as

the indicator for lincosamide resistance in this standard test)

Standardized bacterial inoculum (0.5 McFarland standard)

Sterile cotton swabs

Incubator (35°C ± 2°C)

Procedure:

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Plate Inoculation: Using a sterile cotton swab, inoculate the entire surface of a Mueller-

Hinton agar plate to create a uniform lawn of bacterial growth.

Disk Placement: Place an erythromycin (15 µg) disk and a clindamycin (2 µg) disk on the

agar surface. The distance between the edges of the two disks should be 15-20 mm for

Staphylococcus aureus and 12 mm for beta-hemolytic streptococci.[2]

Incubation: Incubate the plates at 35°C for 16-18 hours (for staphylococci) or 20-24 hours in

5% CO2 (for streptococci).

Interpretation:

Positive D-zone Test (Inducible Resistance): A flattening of the zone of inhibition around

the clindamycin disk on the side adjacent to the erythromycin disk (forming a "D" shape)

indicates inducible resistance.
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Negative D-zone Test: A circular zone of inhibition around the clindamycin disk indicates

no inducible resistance.

Visualizing Mechanisms and Workflows
Molecular Mechanism of MLSB Resistance
The following diagram illustrates the mechanism of action of lincosamides and macrolides and

the common erm-mediated resistance.
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Caption: Mechanism of MLSB resistance via erm-mediated ribosomal methylation.

Experimental Workflow for D-zone Test
The workflow for detecting inducible resistance is a critical procedure in clinical microbiology.
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Caption: Workflow for the D-zone test to detect inducible clindamycin resistance.

Conclusion
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Cross-resistance between Lincocin and macrolide antibiotics is a significant clinical concern,

primarily driven by the erm-mediated MLSB phenotype. While constitutive resistance renders

both classes of antibiotics ineffective, inducible resistance presents a diagnostic challenge that

can lead to treatment failure if not properly identified. The D-zone test is a simple and effective

method for detecting inducible resistance in a laboratory setting. Efflux-mediated resistance

(msrA), on the other hand, typically affects macrolides but not lincosamides, making Lincocin
a potential therapeutic option in such cases. A thorough understanding of these resistance

mechanisms and the use of appropriate susceptibility testing methods are essential for guiding

effective antibiotic therapy and for the development of new antimicrobial agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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